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Properties and Hazards of Tributylaluminum

Tributylaluminum (TBA) is a pyrophoric and water-reactive organoaluminum compound. Pyrophoric

substances ignite spontaneously upon contact with air, and water-reactive substances react violently with

water, posing significant fire and explosion risks [1].

The table below summarizes its key identifiers and hazards:

Property Description

CAS Number 1116-70-7 [1]

Molecular
Formula

C₁₂H₂₇Al [1]

Hazard Codes F (Flammable), C (Corrosive) [1]

Risk Phrases R11 (Highly Flammable); R14/15 (Reacts violently with water, liberating extremely

flammable gases); R34 (Causes burns) [1]

Hazard Class 4.2 (Substances liable to spontaneous combustion) [1]
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Storage Protocols

Proper storage is critical to prevent dangerous reactions. The core principle is segregation by hazard class

[2].

Primary Storage Condition: Store in a "water-free area" to prevent contact with moisture [1].

Segregation from Incompatible Materials:
Acids and Bases: Segregate from both mineral and organic acids, as well as alkalis (bases)

[2].
Oxidizers: Store separately from oxidizing agents [2].

Water-Reactives: While TBA itself is water-reactive, the segregation table indicates it should
be stored separately from other classes of water-reactive chemicals [2].

Containment: Use sealed, air-impermeable containers to prevent exposure to air and moisture. A
dedicated corrosive storage cabinet is recommended for safety [2].

Handling and Operational Procedures

General Handling Precautions

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety
goggles, face shield, and flame-resistant gloves. Consult the specific Safety Data Sheet (SDS) for

definitive PPE requirements.
Engineering Controls: Perform all handling and transfer operations in an inert atmosphere, such

as inside a glove box, or using Schlenk line techniques to exclude air and moisture [1].
Work Area: Ensure the work area is well-ventilated and clear of any ignition sources (e.g., open

flames, hot surfaces).

First Aid and Emergency Response

Inhalation: Remove to fresh air and seek immediate medical attention.

Skin Contact: Immediately brush off any solid material. Wash contaminated skin with plenty of water
and soap. Remove contaminated clothing and seek medical attention [1].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing and seek immediate medical attention.

Fire: Use a Class D fire extinguisher for metal fires. Do not use water or conventional extinguishers.
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Spill and Waste Disposal

Spill Management: For small spills, immediately cover with an inert, dry absorbent material (e.g.,
sand) and place it in a suitable container for disposal. For large spills, evacuate the area and call for

emergency services.
Waste Disposal: Collect all waste TBA and contaminated materials in compatible, clearly labeled

containers under an inert atmosphere. Dispose of as hazardous waste in accordance with local,
regional, and national regulations.

Experimental Setup and Process Workflow

The following diagram outlines the logical workflow for the safe handling of tributylaluminum in a

laboratory setting, integrating the key protocols discussed.
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Critical Safety Notes
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Do Not Store Aqueous Solutions: Never store pre-mixed solutions like Nitol (nitric acid and ethanol)

as they can become explosive. Prepare them immediately before use [2].
Secondary Containment: Always use secondary containment (e.g., chemical-resistant drip trays) for

all liquid chemicals to contain spills or leaks [2]. Ensure the tray material is compatible (e.g., avoid
aluminum trays with strong bases).

Information Gaps and Further Research

The available search results provide a strong foundational understanding but lack the depth required for fully

detailed application notes. Key information missing includes:

Detailed quantitative data (e.g., vapor pressure, exact autoignition temperature).

Specific container types and seal specifications.
Step-by-step, validated analytical methods for quantifying TBA.

Detailed first-aid and emergency shower/eyewash protocols.

To create comprehensive protocols, you should consult the full Safety Data Sheet (SDS) from a certified

chemical supplier and refer to specialized manuals on handling pyrophoric materials, such as the Prudent

Practices in the Laboratory handbook published by the National Research Council.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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